ethyl 6-(2,2-dimethylpropanoylimino)-7-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

• Molecular Formula: C23H28N4O5
• Molecular Weight: 440.5 g/mol
• IUPAC Name: ethyl 6-(2,2-dimethylpropanoylimino)-7-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C23H28N4O5/c1-6-32-21(29)16-14-15-18(24-17-10-7-8-11-26(17)20(15)28)27(12-9-13-31-5)19(16)25-22(30)23(2,3)4/h7-8,10-11,14H,6,9,12-13H2,1-5H3
• InChI Key: TUESRXUNLAYQJP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C(C)(C)C)CCCOC

Description

Ethyl 6-(2,2-dimethylpropanoylimino)-7-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate is a complex organic compound with a unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 6-(2,2-dimethylpropanoylimino)-7-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate likely involves multiple steps, including the formation of the tricyclic core and subsequent functionalization. Typical synthetic routes may include:

Cyclization Reactions: Formation of the tricyclic core through cyclization reactions involving appropriate precursors.

Functional Group Transformations: Introduction of the imino, methoxypropyl, and carboxylate groups through various functional group transformations.

Industrial Production Methods

Industrial production methods for such complex compounds often involve optimization of the synthetic route to improve yield and scalability. This may include:

Catalysis: Use of catalysts to enhance reaction rates and selectivity.

Purification Techniques: Implementation of advanced purification techniques such as chromatography and crystallization to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

Ethyl 6-(2,2-dimethylpropanoylimino)-7-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate may undergo various types of chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Reduction of functional groups to lower oxidation states.

Substitution: Replacement of functional groups with other groups.

Common Reagents and Conditions

Common reagents and conditions used in these reactions may include:

Oxidizing Agents: Such as potassium permanganate or chromium trioxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution Reagents: Such as halogenating agents or nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or amines.

Scientific Research Applications

Ethyl 6-(2,2-dimethylpropanoylimino)-7-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate may have various scientific research applications, including:

Medicinal Chemistry: Potential use as a lead compound for drug development due to its unique structure and potential biological activity.

Materials Science: Use in the development of novel materials with specific properties, such as conductivity or fluorescence.

Organic Synthesis: Use as a building block for the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of ethyl 6-(2,2-dimethylpropanoylimino)-7-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate would depend on its specific interactions with molecular targets. This may involve:

Binding to Enzymes or Receptors: Interaction with specific enzymes or receptors to modulate their activity.

Pathway Modulation: Influence on biochemical pathways to produce a desired effect.

Comparison with Similar Compounds

Similar Compounds

Similar compounds may include other tricyclic compounds with analogous functional groups. Examples include:

Tricyclic Antidepressants: Such as amitriptyline and imipramine, which have a tricyclic core structure.

Triazine Derivatives: Compounds with a triazine ring, which may exhibit similar chemical properties.

Uniqueness

The uniqueness of ethyl 6-(2,2-dimethylpropanoylimino)-7-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate lies in its specific combination of functional groups and tricyclic structure, which may confer unique chemical and biological properties.